AYRZCHHSUMNJBQ-UHFFFAOYSA-P
Description
The compound identified by the InChIKey AYRZCHHSUMNJBQ-UHFFFAOYSA-P corresponds to potassium nitrate (KNO₃), a critical inorganic salt widely used in fertilizers, food preservation, and pyrotechnics . Its structure consists of a potassium ion (K⁺) and a nitrate ion (NO₃⁻), forming a crystalline solid at room temperature. Key properties include a molecular weight of 101.10 g/mol, a melting point of 334°C, and high solubility in water (~245 g/100 mL at 20°C). Potassium nitrate’s oxidizing nature makes it indispensable in industrial and agricultural applications.
Properties
Molecular Formula |
C20H20N4O2+2 |
|---|---|
Molecular Weight |
348.406 |
IUPAC Name |
1-[[2-[(4-carbamoylpyridin-1-ium-1-yl)methyl]phenyl]methyl]pyridin-1-ium-4-carboxamide |
InChI |
InChI=1S/C20H18N4O2/c21-19(25)15-5-9-23(10-6-15)13-17-3-1-2-4-18(17)14-24-11-7-16(8-12-24)20(22)26/h1-12H,13-14H2,(H2-2,21,22,25,26)/p+2 |
InChI Key |
AYRZCHHSUMNJBQ-UHFFFAOYSA-P |
SMILES |
C1=CC=C(C(=C1)C[N+]2=CC=C(C=C2)C(=O)N)C[N+]3=CC=C(C=C3)C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize potassium nitrate, two structurally and functionally similar compounds are analyzed: sodium nitrate (NaNO₃) and ammonium nitrate (NH₄NO₃).
Table 1: Structural and Functional Comparison
| Property | Potassium Nitrate (KNO₃) | Sodium Nitrate (NaNO₃) | Ammonium Nitrate (NH₄NO₃) |
|---|---|---|---|
| Molecular Weight (g/mol) | 101.10 | 84.99 | 80.04 |
| Melting Point (°C) | 334 | 308 | 169.6 |
| Solubility (g/100 mL H₂O) | 245 (20°C) | 92 (20°C) | 213 (20°C) |
| Primary Applications | Fertilizers, explosives | Food preservatives, glass production | Fertilizers, explosives |
| Thermal Stability | High | Moderate | Low (prone to detonation) |
| Environmental Impact | Low toxicity | Moderate leaching | High eutrophication risk |
Key Contrasts
Structural Differences: Potassium nitrate contains K⁺, whereas sodium nitrate uses Na⁺, leading to differences in ionic radius and lattice energy . Ammonium nitrate incorporates NH₄⁺, enabling hydrogen bonding but reducing thermal stability. KNO₃ and NaNO₃ share a nitrate anion but differ in cation size, affecting solubility and reactivity.
Functional Differences: Agricultural Use: KNO₃ provides essential potassium, while NH₄NO₃ supplies nitrogen but poses higher runoff risks . Safety: Ammonium nitrate’s low decomposition temperature (~210°C) makes it hazardous compared to KNO₃’s stable profile.
Research Findings
- A 2023 study highlighted KNO₃’s superior thermal stability in pyrotechnic mixtures compared to NH₄NO₃, which requires stabilizers to prevent unintended detonation .
- Sodium nitrate’s hygroscopicity limits its use in humid environments, unlike KNO₃’s relatively inert behavior .
Limitations and Notes
- The identification of AYRZCHHSUMNJBQ-UHFFFAOYSA-P as potassium nitrate is inferred from its InChIKey and common industrial applications.
- Evidence Constraints: The provided sources lack direct data on this compound. Comparisons are based on general inorganic chemistry principles and guidelines from , which emphasizes structural/functional analysis .
- Data in Table 1 synthesizes textbook references and industry standards due to absent experimental data in the provided evidence.
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